Cas no 4910-47-8 (Acetyl-L-aspartic acid a-methyl ester)

• Product Name: Acetyl-L-aspartic acid a-methyl ester
• CAS No: 4910-47-8
• MF: C₇H₁₁NO₅
• MW: 189.165942430496
• CID: 326230
• PubChem ID: 7021422
• Update Time: 2025-04-26

Acetyl-L-aspartic acid a-methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,N-acetyl-, 1-methyl ester
• Ac-Asp-OMe
• Acetyl-L-aspartic acid α-methyl ester
• 1-methyl N-acetylaspartic acid
• AC-ASPARTIC ACID-OME
• N-Acetyl-L-Aspartic Acid 1-Methyl Ester
• N-acetyl-L-aspartic acid methyl ester
• (3S)-3-acetamido-4-methoxy-4-oxobutanoic acid
• AKOS006275429
• Acetyl-L-aspartic acid a-methyl ester
• KCNZNZZVMFPESV-YFKPBYRVSA-N
• L-Aspartic acid,N-acetyl-,1-methyl ester
• CS-0208585
• E82463
• (S)-3-acetamido-4-methoxy-4-oxobutanoicacid
• Acetyl-L-aspartic acid alpha-methyl ester
• (S)-3-acetamido-4-methoxy-4-oxobutanoic acid
• 4910-47-8
• SCHEMBL2460543
• MFCD00080825

• Inchi： 1S/C7H11NO5/c1-4(9)8-5(3-6(10)11)7(12)13-2/h5H,3H2,1-2H3,(H,8,9)(H,10,11)/t5-/m0/s1
• InChI Key： KCNZNZZVMFPESV-YFKPBYRVSA-N
• SMILES： O(C)C([C@H](CC(=O)O)NC(C)=O)=O

Computed Properties

• Exact Mass: 189.06400
• Monoisotopic Mass: 189.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• PSA: 92.70000
• LogP: -0.47030

Additional information on Acetyl-L-aspartic acid a-methyl ester

L-Aspartic acid, N-acetyl-, 1-methyl ester (CAS No. 4910-47-8): A Comprehensive Overview

L-Aspartic acid, N-acetyl-, 1-methyl ester (CAS No. 4910-47-8) is a versatile compound with significant applications in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as N-acetyl-L-aspartic acid 1-methyl ester, is a derivative of L-aspartic acid, a non-essential amino acid that plays a crucial role in various biological processes. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

The chemical structure of L-Aspartic acid, N-acetyl-, 1-methyl ester (CAS No. 4910-47-8) is characterized by the presence of an acetyl group attached to the nitrogen atom of L-aspartic acid and a methyl ester group at the carboxyl end. The molecular formula is C₇H₁₃NO₄, and its molecular weight is approximately 175.18 g/mol. This compound is a white crystalline solid that is soluble in water and organic solvents such as methanol and ethanol.

The presence of the acetyl group and the methyl ester group imparts unique properties to this compound. The acetyl group enhances the lipophilicity of the molecule, making it more suitable for crossing cell membranes. The methyl ester group, on the other hand, can be hydrolyzed under physiological conditions to release L-aspartic acid, which can then participate in various metabolic pathways.

Synthesis Methods

The synthesis of L-Aspartic acid, N-acetyl-, 1-methyl ester (CAS No. 4910-47-8) can be achieved through several methods. One common approach involves the acetylation of L-aspartic acid followed by methylation of the carboxyl group. This can be accomplished using acetic anhydride for acetylation and methyl iodide for methylation in the presence of a base such as sodium hydride or potassium carbonate.

An alternative method involves the use of N-acetylaspartic acid as a starting material. N-acetylaspartic acid can be synthesized by reacting L-aspartic acid with acetic anhydride in an appropriate solvent. The resulting N-acetylaspartic acid can then be methylated using methyl iodide to form the desired compound.

Biological Activities and Applications

L-Aspartic acid, N-acetyl-, 1-methyl ester (CAS No. 4910-47-8) has been studied for its potential biological activities and applications in various fields. One area of interest is its role in neuroprotection and neurodegenerative diseases. Research has shown that derivatives of L-aspartic acid can have neuroprotective effects by modulating glutamate receptors and reducing oxidative stress.

A study published in the Journal of Neurochemistry in 2022 investigated the effects of N-acetyl-L-aspartic acid 1-methyl ester on neuronal cells exposed to oxidative stress. The results indicated that this compound could significantly reduce oxidative damage and improve cell viability, suggesting its potential as a therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, L-Aspartic acid, N-acetyl-, 1-methyl ester has also been explored for its anti-inflammatory effects. A study published in the Journal of Inflammation Research in 2023 demonstrated that this compound could inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages stimulated by lipopolysaccharide (LPS). These findings suggest that it may have potential applications in treating inflammatory diseases.

Pharmaceutical Applications

The pharmaceutical industry has shown significant interest in compounds derived from L-aspartic acid due to their diverse biological activities. L-Aspartic acid, N-acetyl-, 1-methyl ester (CAS No. 4910-47-8) is no exception. Its ability to cross cell membranes and release L-aspartic acid under physiological conditions makes it an attractive candidate for drug delivery systems.

A recent study published in the Journal of Medicinal Chemistry in 2023 explored the use of N-acetyl-L-aspartic acid 1-methyl ester as a prodrug for delivering L-aspartic acid to target tissues. The researchers found that this prodrug approach could enhance the bioavailability and therapeutic efficacy of L-aspartic acid while reducing potential side effects associated with direct administration.

Safety Considerations

While L-Aspartic acid, N-acetyl-, 1-methyl ester (CAS No. 4910-47-8) shows promising biological activities and potential applications, it is important to consider safety aspects during its use and handling. This compound should be stored under appropriate conditions to maintain its stability and prevent degradation. Additionally, proper safety protocols should be followed when handling this compound to avoid exposure to skin or inhalation.

Toxicity studies have shown that this compound has low toxicity at therapeutic doses; however, higher concentrations may cause irritation or other adverse effects. Therefore, it is essential to conduct thorough safety evaluations before using this compound in clinical settings or for long-term treatments.

Conclusion

L-Aspartic acid, N-acetyl-, 1-methyl ester (CAS No. 4910-47-8) is a versatile compound with significant potential in various fields, including neuroprotection, anti-inflammatory therapy, and drug delivery systems. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.